Cas no 59086-93-0 (Dehydrotoxicarol)

• Product Name: Dehydrotoxicarol
• CAS No: 59086-93-0
• MF: C₂₃H₂₀O₇
• MW: 408.400707244873
• CID: 1080769
• PubChem ID: 5491616
• Update Time: 2025-06-17

Dehydrotoxicarol Chemical and Physical Properties

Names and Identifiers

• Dehydrotoxicarol
• 11-hydroxy-6a,12adehydrodeguelin
• 7a,13a-Didehydrotoxicarol
• 6a,12a-Didehydro-alpha-toxicarol
• [ "" ]
• FS-8668
• 6a,12a-Dehydro-alpha-toxicarol
• HY-N3718
• A-toxicarol
• 6a,12a-Didehydro-alpha-toxcarol
• 6a,12a-Dehydro-
• 11-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.0^{3,12.0^{4,9.0^{15,20]docosa-1(14),3(12),4(9),5,10,15,17,19-octaen-13-one
• LMPK12060069
• BDBM50473404
• CS-0024111
• DTXSID70974542
• 6-Hydroxy-9,10-dimethoxy-3,3-dimethyl-3H-[1]benzopyrano[4',3':5,6]pyrano[2,3-f][1]benzopyran-7(13H)-one
• 59086-93-0
• 6a,12a-Dehydro-alpha-toxcarol
• CHEMBL122787
• AKOS032948257
• 6a,12a-Dehydrotoxicarol
• 11-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-1(14),3(12),4(9),5,10,15,17,19-octaen-13-one
• 3,3-Dimethyl-6-hydroxy-9,10-dimethoxy-3H-bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7(13H)-one
• DA-52417
• 3,3-Dimethyl-6-hydroxy-9,10-dimethoxy-3H-bis[1]benzopyrano[3,4-b

• Inchi： 1S/C23H20O7/c1-23(2)6-5-11-15(30-23)8-13(24)20-21(25)19-12-7-16(26-3)17(27-4)9-14(12)28-10-18(19)29-22(11)20/h5-9,24H,10H2,1-4H3
• InChI Key： HDDUSYQWBVKRGV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(C4C5C=C(C(=CC=5OCC=4OC=3C=2C=CC1(C)C)OC)OC)=O)O

Computed Properties

• Exact Mass: 408.12100
• Monoisotopic Mass: 408.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 626.5±55.0 °C at 760 mmHg
• Flash Point: 221.4±25.0 °C
• PSA: 87.36000
• LogP: 4.25940
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Dehydrotoxicarol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenoids Rotenones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone